Cas no 5981-37-3 (Benzoic acid, 2,5-dihydroxy-4-methoxy-)

Benzoic acid, 2,5-dihydroxy-4-methoxy-, is a substituted aromatic compound featuring a benzoic acid core with hydroxyl and methoxy functional groups at the 2, 5, and 4 positions, respectively. This structural arrangement imparts unique chemical properties, including enhanced solubility in polar solvents and reactivity in electrophilic substitution reactions. The presence of multiple hydroxyl groups allows for chelation and potential antioxidant activity, while the methoxy group contributes to steric and electronic effects, influencing its stability and interaction with other molecules. This compound is of interest in organic synthesis, pharmaceutical research, and material science due to its versatile functional groups and potential as an intermediate in complex molecular frameworks.

Benzoic acid, 2,5-dihydroxy-4-methoxy- structure

5981-37-3 structure

Product Name:Benzoic acid, 2,5-dihydroxy-4-methoxy-

CAS No:5981-37-3

MF:C₈H₈O₅

MW:184.146122932434

CID:4057207

Update Time:2025-06-11

Benzoic acid, 2,5-dihydroxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2,5-dihydroxy-4-methoxy-
- Acotiamide Impurity 31
- Inchi： 1S/C8H8O5/c1-13-7-3-5(9)4(8(11)12)2-6(7)10/h2-3,9-10H,1H3,(H,11,12)
- InChI Key： WEVRDXUYJDNLQE-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=CC(O)=C(OC)C=C1O

Benzoic acid, 2,5-dihydroxy-4-methoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-396601-1.0g	2,5-dihydroxy-4-methoxybenzoic acid	5981-37-3	1.0g	$1315.0	2023-03-02
Enamine	EN300-396601-2.5g	2,5-dihydroxy-4-methoxybenzoic acid	5981-37-3	2.5g	$2724.0	2023-03-02
Enamine	EN300-396601-5.0g	2,5-dihydroxy-4-methoxybenzoic acid	5981-37-3	5.0g	$3450.0	2023-03-02
Enamine	EN300-396601-10.0g	2,5-dihydroxy-4-methoxybenzoic acid	5981-37-3	10.0g	$4337.0	2023-03-02

Benzoic acid, 2,5-dihydroxy-4-methoxy- Related Literature

1. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
2. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
3. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
4. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Benzoic acid, 2,5-dihydroxy-4-methoxy-

Comprehensive Overview of Benzoic acid, 2,5-dihydroxy-4-methoxy- (CAS No. 5981-37-3)

Benzoic acid, 2,5-dihydroxy-4-methoxy- (CAS No. 5981-37-3) is a naturally occurring phenolic compound with significant applications in cosmetics, pharmaceuticals, and food industries. This compound, also known as 2,5-dihydroxy-4-methoxybenzoic acid, has garnered attention due to its antioxidant, antimicrobial, and UV-protective properties. As consumers increasingly seek natural ingredients and sustainable solutions, this compound aligns with trends like clean beauty and green chemistry.

The molecular structure of Benzoic acid, 2,5-dihydroxy-4-methoxy- features a benzene ring substituted with hydroxyl and methoxy groups, contributing to its bioactivity. Researchers highlight its role in skin care formulations, where it combats oxidative stress and supports collagen synthesis. Popular searches like "natural antioxidants for skin" or "plant-derived preservatives" reflect growing interest in such compounds. Its compatibility with vegan formulations further enhances its market appeal.

In the pharmaceutical sector, CAS No. 5981-37-3 is studied for potential anti-inflammatory and metabolic benefits. Queries like "phenolic acids in medicine" or "bioactive plant compounds" underscore its relevance. Analytical techniques such as HPLC and NMR confirm its purity, addressing concerns about ingredient transparency—a key demand in health-conscious markets.

From an industrial perspective, 2,5-dihydroxy-4-methoxybenzoic acid is synthesized via controlled oxidation or extraction from botanicals like licorice root. Sustainability-focused searches like "eco-friendly synthesis methods" align with its production advancements. Regulatory bodies classify it as safe for topical use, though concentrations are monitored to ensure efficacy without irritation.

Emerging applications include food preservation, where it serves as a natural alternative to synthetic additives. This resonates with trends like "clean-label foods" and "non-GMO ingredients". Stability studies confirm its performance under varying pH levels, making it versatile for functional beverages and baked goods.

In summary, Benzoic acid, 2,5-dihydroxy-4-methoxy- (CAS No. 5981-37-3) bridges science and consumer demand for safe, multifunctional ingredients. Its integration into anti-aging serums, nutraceuticals, and preservative systems positions it as a compound of enduring relevance in evolving markets.